Cas no 1032507-59-7 ((1-{1,3oxazolo4,5-bpyridin-2-yl}piperidin-3-yl)methanamine)

• Product Name: (1-{1,3oxazolo4,5-bpyridin-2-yl}piperidin-3-yl)methanamine
• CAS No: 1032507-59-7
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• MDL: MFCD09701637
• CID: 5176114
• PubChem ID: 25252402
• Update Time: 2025-10-16

(1-{1,3oxazolo4,5-bpyridin-2-yl}piperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(1-[1,3]oxazolo[4,5-b]pyridin-2-ylpiperidin-3-yl)methyl]amine
• 3-Piperidinemethanamine, 1-oxazolo[4,5-b]pyridin-2-yl-
• (1-(Oxazolo[4,5-b]pyridin-2-yl)piperidin-3-yl)methanamine
• (1-{[1,3]oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine
• (1-{1,3oxazolo4,5-bpyridin-2-yl}piperidin-3-yl)methanamine

• MDL： MFCD09701637
• Inchi： 1S/C12H16N4O/c13-7-9-3-2-6-16(8-9)12-15-11-10(17-12)4-1-5-14-11/h1,4-5,9H,2-3,6-8,13H2
• InChI Key： HTPJMLAFRPQOSJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=NC=CC=C3O2)CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 388.1±38.0 °C at 760 mmHg
• Flash Point: 188.5±26.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1-{1,3oxazolo4,5-bpyridin-2-yl}piperidin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-{1,3oxazolo4,5-bpyridin-2-yl}piperidin-3-yl)methanamine

Introduction to (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine (CAS No. 1032507-59-7)

(1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine, with the CAS number 1032507-59-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an oxazolopyridine moiety. These structural elements contribute to its potential as a therapeutic agent, particularly in the treatment of various neurological and psychiatric disorders.

The chemical structure of (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine is highly versatile, allowing it to interact with multiple biological targets. The piperidine ring provides flexibility and conformational stability, while the oxazolopyridine moiety offers a high degree of selectivity and affinity for specific receptors. This combination of features makes it an attractive candidate for drug development.

Recent studies have highlighted the potential of (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine in modulating neurotransmitter systems. Specifically, it has been shown to exhibit potent activity at serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and schizophrenia. The compound's ability to modulate these receptors without significant side effects has made it a subject of intense research interest.

In preclinical studies, (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine has demonstrated promising pharmacological properties. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for successful drug development. Additionally, its low toxicity and high therapeutic index further enhance its potential as a safe and effective therapeutic agent.

The mechanism of action of (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine is multifaceted. It primarily acts as a modulator of serotonin and dopamine receptors, but it also shows activity at other neurotransmitter systems. This broad-spectrum activity allows it to address multiple aspects of neurological disorders simultaneously. For instance, in animal models of depression and anxiety, the compound has been shown to improve behavioral outcomes without causing significant adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine in human subjects. Preliminary results from phase I trials have been encouraging, with the compound demonstrating good tolerability and a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

The development of (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine is part of a broader trend in pharmaceutical research towards the discovery of multi-target ligands (MTLs). MTLs are designed to interact with multiple biological targets simultaneously, offering a more holistic approach to treating complex diseases. This approach is particularly relevant in the field of neurology and psychiatry, where disorders often involve dysregulation of multiple neurotransmitter systems.

In conclusion, (1-{1,3-oxazolo[4,5-b]pyridin-2-yl}piperidin-3-yl)methanamine (CAS No. 1032507-59-7) represents a promising candidate for the treatment of various neurological and psychiatric disorders. Its unique structural features and multifaceted mechanism of action make it an attractive target for further research and development. As clinical trials progress, it is hoped that this compound will contribute significantly to improving patient outcomes in these challenging areas of medicine.